![molecular formula C21H30N2OS B4944589 ({1-[2-(2-methoxyphenyl)ethyl]-4-piperidinyl}methyl)methyl(3-thienylmethyl)amine](/img/structure/B4944589.png)
({1-[2-(2-methoxyphenyl)ethyl]-4-piperidinyl}methyl)methyl(3-thienylmethyl)amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
({1-[2-(2-methoxyphenyl)ethyl]-4-piperidinyl}methyl)methyl(3-thienylmethyl)amine is a chemical compound that belongs to the class of psychoactive substances. It is commonly known as MT-45 and has been found to have analgesic properties. The compound has been synthesized and studied for its potential use in scientific research.
Mechanism of Action
MT-45 works by binding to the mu-opioid receptor in the brain and spinal cord. This binding activates the receptor and leads to the release of endorphins, which are natural pain-relieving compounds. The activation of the mu-opioid receptor also leads to a decrease in the release of neurotransmitters that are responsible for transmitting pain signals.
Biochemical and Physiological Effects:
MT-45 has been found to have analgesic effects in animal studies. It has also been found to have potential use in the treatment of opioid addiction. The compound has been shown to have a lower risk of respiratory depression compared to other opioids.
Advantages and Limitations for Lab Experiments
MT-45 has advantages in lab experiments due to its analgesic properties and potential use in the treatment of opioid addiction. However, the compound has limitations due to its potential for abuse and lack of information on its long-term effects.
Future Directions
Future research on MT-45 could focus on its potential use in the treatment of opioid addiction. Studies could also be conducted to determine the long-term effects of the compound and its potential for abuse. Additionally, research could be conducted to develop new compounds that have similar analgesic properties but with lower risks of abuse and addiction.
Synthesis Methods
MT-45 can be synthesized by reacting 2-(2-methoxyphenyl)ethylamine with 3-thienylmethyl chloride in the presence of a base. The resulting compound is then reacted with piperidine and formaldehyde to produce ({1-[2-(2-methoxyphenyl)ethyl]-4-piperidinyl}methyl)methyl(3-thienylmethyl)amine.
Scientific Research Applications
MT-45 has been found to have potential use in scientific research as an analgesic. It has been studied for its ability to bind to the mu-opioid receptor, which is responsible for pain relief. The compound has also been found to have potential use in the treatment of opioid addiction.
Properties
IUPAC Name |
1-[1-[2-(2-methoxyphenyl)ethyl]piperidin-4-yl]-N-methyl-N-(thiophen-3-ylmethyl)methanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H30N2OS/c1-22(16-19-10-14-25-17-19)15-18-7-11-23(12-8-18)13-9-20-5-3-4-6-21(20)24-2/h3-6,10,14,17-18H,7-9,11-13,15-16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRWWCDLYUHKSGM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1CCN(CC1)CCC2=CC=CC=C2OC)CC3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H30N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.